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Abstract

Sodium imidazolate (CsHsN2Na), the sodium salt of imidazole, is a versatile and highly reactive
intermediate with significant applications in synthetic chemistry, materials science, and
pharmaceutical development. Its utility stems from the nucleophilic and basic nature of the
imidazolate anion. This technical guide provides a comprehensive overview of the core
physicochemical properties of sodium imidazolate, detailed experimental protocols for its
synthesis and characterization, and a summary of its key applications. All quantitative data is
presented in structured tables for ease of reference, and logical workflows are visualized using
diagrams.

Physicochemical Properties

Sodium imidazolate is a white solid that is soluble in polar solvents.[1] It is known to be
hygroscopic and thermally decomposes at elevated temperatures. A summary of its key
physicochemical properties is provided in Table 1.

Table 1: Physicochemical Properties of Sodium imidazolate
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Property Value Source(s)
Molecular Formula CsHsNzNa [1]
Molecular Weight 90.06 g/mol [1]

Melting Point 284 °C (decomposes) N/A
Boiling Point Decomposes before boiling N/A

pKa of conjugate acid

_ ~14.5 [1]
(Imidazole)
Soluble in polar solvents.
Solubility Quantitative data not readily [1]
available.
Appearance White solid [1]

Note: Quantitative solubility data in common laboratory solvents is not readily available in the
literature. It is generally described as soluble in polar solvents.[1]

Spectroscopic Data

Detailed spectroscopic data for isolated, pure sodium imidazolate is not widely published.
However, its formation and structure can be inferred from spectroscopic analysis during
synthesis and from data on similar compounds.

Table 2: Expected Spectroscopic Characteristics of Sodium Imidazolate
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Technique Expected Observations

The most significant indicator of sodium
imidazolate formation is the disappearance of
the acidic N-H proton signal of imidazole

1H NMR _ ,
(typically found around 12-14 ppm). The signals
for the ring protons would be expected to shift

slightly compared to imidazole.

The chemical shifts of the carbon atoms in the
13C NMR imidazole ring are expected to be in the

aromatic region.[2]

The broad N-H stretching band of imidazole

(around 3100-2500 cm™1) is expected to be
FT-IR absent. Characteristic peaks for the C-H and

C=N stretching of the imidazolate ring would be

present.[3]

Mass spectrometry of the imidazolate anion
Mass Spectrometry would show a molecular ion peak corresponding

to its mass (m/z = 67.04).

Synthesis and Reactivity

Sodium imidazolate is typically synthesized by the deprotonation of imidazole using a strong
base. The resulting imidazolate anion is a potent nucleophile and a strong base, making it a
valuable intermediate in various chemical transformations.

Synthesis of Sodium Imidazolate

The most common method for synthesizing sodium imidazolate is the reaction of imidazole with
sodium hydroxide. Other strong bases like sodium hydride or sodium methoxide can also be
used.
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Synthesis of Sodium Imidazolate

Imidazole Polar Aprotic Solvent
(e.g., THF, Acetonitrile)
Stirring at 25-80 °C

Click to download full resolution via product page

Diagram 1: General workflow for the synthesis of sodium imidazolate using sodium hydroxide.

Reactivity of Sodium Imidazolate: N-Alkylation

A primary application of sodium imidazolate is in the synthesis of N-functionalized imidazoles
through nucleophilic substitution reactions with alkyl halides.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b147117?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

N-Alkylation using Sodium Imidazolate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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